Cas no 7007-64-9 (3-Phenylnaphtho[2,1-D][1,2]oxazole)

3-Phenylnaphtho[2,1-D][1,2]oxazole structure
7007-64-9 structure
Product Name:3-Phenylnaphtho[2,1-D][1,2]oxazole
CAS No:7007-64-9
MF:C17H11NO
MW:245.275344133377
CID:2799516
PubChem ID:71402419
Update Time:2025-04-21

3-Phenylnaphtho[2,1-D][1,2]oxazole Chemical and Physical Properties

Names and Identifiers

    • 3-PHENYLNAPHTHO[2,1-D][1,2]OXAZOLE
    • DTXSID50823387
    • 7007-64-9
    • 3-Phenylnaphtho[2,1-D][1,2]oxazole
    • Inchi: 1S/C17H11NO/c1-2-7-13(8-3-1)16-15-11-10-12-6-4-5-9-14(12)17(15)19-18-16/h1-11H
    • InChI Key: DJRKMOOYTWKHOE-UHFFFAOYSA-N
    • SMILES: O1C2C3C=CC=CC=3C=CC=2C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 245.084063974Da
  • Monoisotopic Mass: 245.084063974Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26Ų
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